N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide

• IUPAC Name: N-tert-butyl-2-ethyl-3-hydroxy-5-nitrotriazol-4-imine
• InChI: InChI=1S/C8H15N5O3/c1-5-11-10-7(13(15)16)6(12(11)14)9-8(2,3)4/h14H,5H2,1-4H3
• InChI Key: VAMBWSRXOXOIRK-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=C(C(=NC(C)(C)C)N1O)[N+](=O)[O-]
• Molecular Formula: C8H15N5O3
• Molecular Weight: 229.24 g/mol

Description

N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of triazole, which is a five-membered heterocyclic ring containing three nitrogen atoms. In

Mechanism of Action

The mechanism of action of N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is not fully understood. However, studies have shown that it can inhibit the growth of bacteria and fungi by disrupting their cell membranes. It has also been found to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been found to have low toxicity in vitro and in vivo. Studies have shown that it does not cause significant damage to normal cells or tissues. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields with good purity. It also has potent antimicrobial and anticancer activity, making it a promising candidate for drug development.
However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to optimize its activity. It also has low solubility in water, which can limit its use in certain applications.

Future Directions

There are several future directions for research on N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide. One area of research is in the development of new drugs based on this compound. Further studies are needed to optimize its activity and determine its long-term effects on human health.
Another area of research is in the development of new materials based on this compound. Researchers are exploring its potential applications in drug delivery, nanotechnology, and other fields.
Overall, N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is a promising compound with potential applications in various scientific fields. Further research is needed to fully understand its mechanism of action and optimize its activity for use in drug development and materials science.

Scientific Research Applications

N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is in the development of new drugs. This compound has been shown to have potent antimicrobial activity against a wide range of bacteria and fungi. It has also been found to have anticancer activity, with studies showing that it can induce apoptosis in cancer cells.
Another area of research is in the development of new materials. N-(tert-butyl)-2-ethyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been used as a building block for the synthesis of new polymers and dendrimers. These materials have potential applications in drug delivery, nanotechnology, and other fields.